Cas no 1228023-92-4 (2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid)

• Product Name: 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid
• CAS No: 1228023-92-4
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• CID: 5559091
• PubChem ID: 165980331
• Update Time: 2025-06-12

2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1228023-92-4
• EN300-37271677
• 2-(2-oxopyrrolidin-1-yl)ethane-1-sulfonic acid
• 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid

• Inchi： 1S/C6H11NO4S/c8-6-2-1-3-7(6)4-5-12(9,10)11/h1-5H2,(H,9,10,11)
• InChI Key： DRLYBLNKWNBSID-UHFFFAOYSA-N
• SMILES： S(CCN1C(CCC1)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 193.04087901g/mol
• Monoisotopic Mass: 193.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid

Research Briefing on 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid (CAS: 1228023-92-4)

2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid (CAS: 1228023-92-4) is a sulfonic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyrrolidinone and sulfonic acid functional groups, has shown potential in various applications, including drug development, biochemical assays, and as a building block in organic synthesis. Recent studies have explored its utility in modulating enzymatic activity, enhancing drug solubility, and serving as a key intermediate in the synthesis of more complex bioactive molecules.

One of the most notable applications of 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid is its role as a buffering agent in biochemical and cell culture systems. Its unique chemical properties, such as its zwitterionic nature and stability under physiological conditions, make it an excellent candidate for maintaining pH in sensitive biological environments. Recent research has demonstrated its effectiveness in stabilizing proteins and enzymes, thereby improving the reproducibility of experimental results in drug discovery pipelines.

In the context of drug development, 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid has been investigated as a potential pharmacophore in the design of novel therapeutic agents. Its sulfonic acid group can participate in hydrogen bonding and ionic interactions with biological targets, enhancing binding affinity and specificity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its incorporation into small molecule inhibitors targeting proteases involved in inflammatory diseases, showcasing its versatility in medicinal chemistry.

Furthermore, the compound's role in organic synthesis has been expanded upon in recent literature. Researchers have utilized 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid as a precursor for the synthesis of sulfonamide derivatives, which are prevalent in many FDA-approved drugs. Its compatibility with a wide range of reaction conditions and its ability to act as a leaving group in nucleophilic substitution reactions have made it a valuable tool in synthetic chemistry.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid. Recent advancements in green chemistry have addressed some of these issues, with studies focusing on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2022 publication in Organic Process Research & Development reported a solvent-free synthesis method that significantly enhanced the compound's accessibility for industrial applications.

In conclusion, 2-(2-Oxopyrrolidin-1-yl)ethane-1-sulfonic acid (CAS: 1228023-92-4) represents a versatile and valuable compound in the chemical biology and pharmaceutical fields. Its diverse applications, from drug development to biochemical assays, underscore its importance in contemporary research. Continued exploration of its properties and potential uses will likely yield further innovations, solidifying its role as a key player in the advancement of biomedical sciences.